Cas no 1016719-20-2 (2-fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride)

• Product Name: 2-fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride
• CAS No: 1016719-20-2
• MF: C₉H₁₁ClFNO₄S₂
• MW: 315.769342660904
• MDL: MFCD09808549
• CID: 4566971
• PubChem ID: 20115757
• Update Time: 2025-05-21

2-fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride

• MDL： MFCD09808549
• Inchi： 1S/C9H11ClFNO4S2/c1-2-5-17(13,14)12-7-3-4-9(8(11)6-7)18(10,15)16/h3-4,6,12H,2,5H2,1H3
• InChI Key： GJUWEYGSOPXAFU-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(NS(CCC)(=O)=O)C=C1F

Computed Properties

• Exact Mass: 314.980206g/mol
• Monoisotopic Mass: 314.980206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 315.8g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 97.1Ų

Additional information on 2-fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride

Comprehensive Overview of 2-Fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride (CAS No. 1016719-20-2)

The compound 2-Fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride (CAS No. 1016719-20-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a fluoro substituent and a propane-1-sulfonamido group, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions and amide bond formation, which are critical in drug discovery and material science.

In recent years, the demand for fluorinated sulfonyl chlorides has surged, driven by their role in developing bioactive compounds and agrochemicals. The presence of the fluoro group in 2-Fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride enhances its reactivity and stability, making it a preferred choice for selective functionalization. This aligns with the growing trend of incorporating fluorine atoms into pharmaceuticals to improve metabolic stability and bioavailability, a topic frequently searched by chemists and researchers.

The synthesis and applications of 2-Fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride are often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are exploring eco-friendly methods to produce such intermediates, minimizing waste and energy consumption. This compound’s role in catalyzed reactions and flow chemistry setups has also garnered attention, as these techniques align with the principles of atom economy and process intensification.

Another area of interest is the compound’s potential in peptide modification and proteomics research. The sulfonyl chloride moiety enables efficient conjugation with amino acids, facilitating the development of peptide-based therapeutics and diagnostic tools. This application is particularly relevant given the rising focus on personalized medicine and targeted drug delivery systems, which are hot topics in biomedical research.

From a commercial perspective, 2-Fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride is often sourced by fine chemical suppliers and contract research organizations (CROs). Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, which are common queries among procurement specialists. Additionally, the compound’s storage conditions and handling protocols are frequently searched, emphasizing the need for proper documentation and safety data sheets (SDS).

In summary, 2-Fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride (CAS No. 1016719-20-2) is a multifaceted compound with broad utility in pharmaceutical synthesis, material science, and bioconjugation. Its relevance to contemporary research themes, such as fluorine chemistry and sustainable manufacturing, ensures its continued prominence in scientific literature and industrial applications. As innovation progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and functional materials.